Cas no 156835-63-1 (O,O'-Di-p-toluoyl-D-tartaric anhydride)

O,O'-Di-p-toluoyl-D-tartaric anhydride structure
156835-63-1 structure
Product Name:O,O'-Di-p-toluoyl-D-tartaric anhydride
CAS No:156835-63-1
MF:C20H16O7
MW:368.336846351624
CID:2663640
PubChem ID:56604168
Update Time:2025-04-21

O,O'-Di-p-toluoyl-D-tartaric anhydride Chemical and Physical Properties

Names and Identifiers

    • [(3S,4S)-4-(4-methylbenzoyl)oxy-2,5-dioxooxolan-3-yl] 4-methylbenzoate
    • D-PTAN
    • DI-P-TOLUOYL-D-TARTARIC ANHYDRIDE
    • O,O-Di-p-toluoyl-D-tartaric anhydride
    • (3S,4S)-2,5-dioxotetrahydrofuran-3,4-diyl bis(4-methylbenzoate)
    • rel-(3S,4S)-2,5-dioxotetrahydrofuran-3,4-diyl bis(4-methylbenzoate)
    • AKOS037652942
    • FS-5252
    • BCIJHROJBLWCLV-HOTGVXAUSA-N
    • E72649
    • 156835-63-1
    • 156925-95-0
    • (3S,4S)-2,5-Dioxooxolane-3,4-diyl bis(4-methylbenzoate)
    • DTXSID60717804
    • SCHEMBL5692175
    • O,O'-Di-p-toluoyl-D-tartaric anhydride
    • Inchi: 1S/C20H16O7/c1-11-3-7-13(8-4-11)17(21)25-15-16(20(24)27-19(15)23)26-18(22)14-9-5-12(2)6-10-14/h3-10,15-16H,1-2H3/t15-,16-/m0/s1
    • InChI Key: BCIJHROJBLWCLV-HOTGVXAUSA-N
    • SMILES: O(C(C1C=CC(C)=CC=1)=O)[C@@H]1C(=O)OC([C@H]1OC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

  • Exact Mass: 368.08960285Da
  • Monoisotopic Mass: 368.08960285Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 96Ų

O,O'-Di-p-toluoyl-D-tartaric anhydride Pricemore >>

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